Cas no 7076-23-5 ((R)-Nornicotine)

(R)-Nornicotine structure
(R)-Nornicotine structure
Product Name:(R)-Nornicotine
CAS No:7076-23-5
Molecular Formula:C9H12N2
Molecular Weight:148.204981803894
MDL:MFCD09257346
CID:569841
PubChem ID:93047

(R)-Nornicotine Properties

Names and Identifiers

    • (R)-3-(Pyrrolidin-2-yl)pyridine
    • (+)-Nornicotine
    • Pyridine,3-(2R)-2-pyrrolidinyl-
    • 3-[(2R)-pyrrolidin-2-yl]pyridine
    • l-Nornicotine hydrochloride
    • Nornicotine, hydrochloride, (-)-
    • CHEMBL264213
    • A866545
    • SureCN7197292
    • MFCD09257346
    • 3-(2R)-2-Pyrrolidinylpyridine
    • Nicotine, 1'-demethyl-, (+)-
    • SCHEMBL7197292
    • Nicotine, 1'-demethyl-, (-)-
    • CS-0455096
    • (+)-2-(3'-Pyridyl)pyrrolidine
    • DTXSID501317087
    • d-Nornicotine
    • 7076-23-5
    • Pyridine, 3-(2-pyrrolidinyl)-, (R)-
    • AC1L3PE1
    • EINECS 230-373-7
    • AS-46643
    • C9-H12-N2.Cl-H
    • AC1Q4WWH
    • (+)-1'-Demethylnicotine
    • EN300-2960232
    • CHEBI:37
    • Pyridine, 3-(2R)-2-pyrrolidinyl-
    • CS3564
    • (R)-Nornicotine
    • (R)-(+)-Nornicotine
    • (R)-3-Pyrrolidin-2-yl-pyridine
    • PD132377
    • Q27105207
    • AKOS022182819
    • 3-[(R)-Pyrrolidin-2-yl]pyridine
    • NS00081005
    • DB-327978
    • MYKUKUCHPMASKF-SECBINFHSA-N
    • MDL: MFCD09257346
    • InChIKey: MYKUKUCHPMASKF-SECBINFHSA-N
    • Inchi: 1S/C9H12N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7,9,11H,2,4,6H2/t9-/m1/s1
    • SMILES: N1CCC[C@@H]1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 148.10016
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 148.100048
  • Heavy Atom Count: 11
  • Complexity: 125
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.2
  • Topological Polar Surface Area: 24.9

Experimental Properties

  • LogP: 1.83490
  • PSA: 24.92
  • Refractive Index: 1.536
  • Boiling Point: 270°C at 760 mmHg
  • Flash Point: 111.3°C
  • Solubility: Acetonitrile (Slightly), Chloroform (Slightly)
  • pka: 9.09±0.10(Predicted)
  • Density: 1.042

(R)-Nornicotine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00FHQ3-100mg
(R)-3-(pyrrolidin-2-yl)pyridine
7076-23-5 96%
100mg
$139.00 2025-02-27
A2B Chem LLC
AH22011-100mg
(R)-3-(Pyrrolidin-2-yl)pyridine
7076-23-5 95%
100mg
$92.00 2024-04-19
Aaron
AR00FHYF-100mg
(R)-3-(Pyrrolidin-2-yl)pyridine
7076-23-5 98%
100mg
$129.00 2025-01-24
abcr
AB575261-100mg
(R)-3-(Pyrrolidin-2-yl)pyridine; .
7076-23-5
100mg
€362.60 2024-08-02
Alichem
A029182121-1g
(R)-3-(Pyrrolidin-2-yl)pyridine
7076-23-5 95%
1g
$558.26 2023-09-01
Ambeed
A253177-100mg
(R)-3-(Pyrrolidin-2-yl)pyridine
7076-23-5 95%
100mg
$131.0
Chemenu
CM372285-250mg
(R)-3-(Pyrrolidin-2-yl)pyridine
7076-23-5 95%+
250mg
$338 2024-07-24
Enamine
EN300-2960232-0.05g
3-[(2R)-pyrrolidin-2-yl]pyridine
7076-23-5 95.0%
0.05g
$550.0 2025-03-19
eNovation Chemicals LLC
D575231-1g
(R)-3-(PYRROLIDIN-2-YL)PYRIDINE
7076-23-5 95%
1g
$595 2022-10-15
Matrix Scientific
118522-1g
(R)-3-(Pyrrolidin-2-yl)pyridine
7076-23-5
1g
$998.00 2023-09-08

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